Cas no 1248105-04-5 (N-(3-methylbutyl)cyclobutanamine)

• Product Name: N-(3-methylbutyl)cyclobutanamine
• CAS No: 1248105-04-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5049384
• Update Time: 2025-05-21

N-(3-methylbutyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, N-(3-methylbutyl)-
• n-(3-methylbutyl)cyclobutanamine
• N-(3-methylbutyl)cyclobutanamine

• Inchi： 1S/C9H19N/c1-8(2)6-7-10-9-4-3-5-9/h8-10H,3-7H2,1-2H3
• InChI Key： DFVHGQGIZHCPAD-UHFFFAOYSA-N
• SMILES： C1(NCCC(C)C)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(3-methylbutyl)cyclobutanamine

N-(3-methylbutyl)cyclobutanamine: A Comprehensive Overview

N-(3-methylbutyl)cyclobutanamine, also known by its CAS number 1248105-04-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclobutanamine, with a 3-methylbutyl group attached to the nitrogen atom. The structure of this compound is characterized by a four-membered cycloalkane ring fused with an amine group, which imparts unique electronic and steric properties.

The synthesis of N-(3-methylbutyl)cyclobutanamine typically involves a combination of nucleophilic substitution and ring-closing reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions for better yields and purity.

One of the most intriguing aspects of this compound is its potential applications in drug design and materials science. The cyclobutane ring is known for its strained geometry, which can lead to unique interactions in biological systems. Studies have shown that N-(3-methylbutyl)cyclobutanamine exhibits promising pharmacokinetic properties, making it a candidate for drug delivery systems. Additionally, its ability to form stable amide bonds has been leveraged in the development of advanced polymers and coatings.

In recent years, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of N-(3-methylbutyl)cyclobutanamine. Quantum mechanical calculations have revealed that the nitrogen atom's lone pair significantly influences the molecule's reactivity, particularly in nucleophilic addition reactions. This insight has been instrumental in designing novel synthetic pathways and predicting the compound's behavior in different chemical environments.

The physical properties of this compound are also worth noting. Its melting point is approximately 125°C, while its boiling point is around 280°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These properties make it suitable for use in various organic synthesis protocols where precise control over solubility is crucial.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of N-(3-methylbutyl)cyclobutanamine. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 14 days. However, further research is needed to fully understand its long-term environmental impact and potential risks to aquatic ecosystems.

In conclusion, N-(3-methylbutyl)cyclobutanamine (CAS No. 1248105-04-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.